Cas no 58586-55-3 (3-Iodo-4-methylbenzaldehyde)

• Product Name: 3-Iodo-4-methylbenzaldehyde
• CAS No: 58586-55-3
• MF: C₈H₇IO
• MW: 246.045054674149
• MDL: MFCD08703356
• CID: 57298
• PubChem ID: 12330254
• Update Time: 2025-04-18

3-Iodo-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methylbenzaldehyde
• Benzaldehyde, 3-iodo-4-methyl -
• 3-Iod-4-methylbenzaldehyd
• 3-iodanyl-4-methyl-benzaldehyde
• 3-IODO-4-METHYL-BENZALDEHYDE
• Benzaldehyde,3-iodo-4-methyl
• 3-iodo4-methyl-benzaldehyde
• E77698
• CS-0380559
• DTXSID30490450
• SCHEMBL3112663
• 58586-55-3
• EN300-25089740
• JAKBMXYECHUYEO-UHFFFAOYSA-N
• A831942
• AKOS015842315
• MFCD08703356

• MDL： MFCD08703356
• Inchi： 1S/C8H7IO/c1-6-2-3-7(5-10)4-8(6)9/h2-5H,1H3
• InChI Key： JAKBMXYECHUYEO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=CC=1C

Computed Properties

• Exact Mass: 245.95400
• Monoisotopic Mass: 245.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.764
• Boiling Point: 283.964 °C at 760 mmHg
• Flash Point: 283.964 °C at 760 mmHg
• Refractive Index: 1.648
• PSA: 17.07000
• LogP: 2.41210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives